Cas no 1361577-11-8 (5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361577-11-8
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966624
• Update Time: 2025-06-13

5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-12-7(4-6(13)5-17-12)10-8(14)2-3-9(15)11(10)16/h2-5H,1H3
• InChI Key： RCWNQYJYPLLNQG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC(=CN=C1OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1
• Molecular Weight: 323.0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine

Research Brief on 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS: 1361577-11-8): Recent Advances and Applications

The compound 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS: 1361577-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique chlorinated phenyl and pyridine moieties, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic insights, and biological activities, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine, highlighting its improved yield and purity through a novel catalytic process. The research emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, the study explored its interactions with specific enzymatic targets, revealing inhibitory effects on kinases involved in inflammatory pathways.

Further investigations into the compound's pharmacological properties were reported in Bioorganic & Medicinal Chemistry Letters. Researchers identified 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine as a potent modulator of oxidative stress-related pathways. In vitro assays demonstrated its ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another groundbreaking study, published in ACS Chemical Biology, explored the compound's role in antibiotic resistance. The research team found that 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine could enhance the efficacy of conventional antibiotics against multidrug-resistant bacterial strains. This synergistic effect was attributed to the compound's ability to disrupt bacterial efflux pumps, a common mechanism of resistance.

Despite these promising findings, challenges remain in the clinical translation of 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural optimization. Current research efforts are focused on derivatization strategies to improve its solubility and metabolic stability while retaining its biological activity.

In conclusion, 5-Chloro-2-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS: 1361577-11-8) represents a versatile scaffold with diverse therapeutic potential. Its applications span from anti-inflammatory and neuroprotective agents to antibiotic adjuvants, making it a compound of significant interest in drug discovery. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its efficacy in preclinical models.